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Compound of Interest

Compound Name: Ytterbium dichloride

Cat. No.: B080028

This technical guide provides a comprehensive analysis of the crystal structure of anhydrous
ytterbium dichloride (YbCI2). The information is tailored for researchers, scientists, and
professionals in drug development who require a detailed understanding of the solid-state
chemistry of this compound. This document summarizes key crystallographic data, outlines
experimental methodologies for structure determination, and presents a visual workflow of the
analytical process.

Quantitative Crystallographic Data

The crystal structure of anhydrous ytterbium dichloride has been determined through X-ray
diffraction studies. The compound crystallizes in an orthorhombic system, which is
characterized by three unequal crystallographic axes at right angles to each other. The key
crystallographic parameters are summarized in the table below for clear comparison.
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Parameter Value

Chemical Formula YbCl2

Crystal System Orthorhombic

Space Group Pbca (No. 61)

Lattice Parameters a=6.69 A

b=13.15A

c=6.94 A

Coordination Geometry 7-coordinate: capped octahedral[1]

It is important to distinguish the crystal structure of anhydrous YbCIz from its hydrated forms.
For instance, hexaaquadichloridoytterbium(lll) chloride, [YbCI2(H20)6]Cl, is a distinct compound
that crystallizes in the monoclinic system.[2][3]

Experimental Protocols for Crystal Structure
Determination

The determination of the crystal structure of ytterbium dichloride relies on single-crystal X-ray
diffraction, a powerful analytical technique that provides precise information about the
arrangement of atoms in a crystalline solid.

Crystal Growth

High-quality single crystals of anhydrous YbCIz are a prerequisite for accurate structure
determination. The synthesis of ytterbium(ll) chloride was first achieved in 1929 by W. K.
Klemm and W. Schuth through the reduction of ytterbium(lil) chloride (YbCIs) using hydrogen
gas.[4] Due to the hygroscopic nature of YbClz, all handling and synthesis must be performed
under a dry, inert atmosphere, for example, in a glovebox filled with argon.

X-ray Diffraction Data Collection

A suitable single crystal of YbCIz is mounted on a goniometer head of a single-crystal X-ray
diffractometer. The crystal is then cooled to a low temperature (e.g., 100 K) to minimize thermal
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vibrations of the atoms, which results in a more precise measurement of diffraction intensities.

The crystal is irradiated with a monochromatic X-ray beam. As the crystal is rotated, a series of
diffraction patterns are collected on a detector. Each diffraction spot corresponds to the
constructive interference of X-rays scattered by the planes of atoms within the crystal lattice.
The positions and intensities of these spots are recorded.

Structure Solution and Refinement

The collected diffraction data is processed to determine the unit cell dimensions and the space
group of the crystal. The "phase problem" in crystallography, which is the loss of phase
information during the measurement of diffraction intensities, is solved using computational
methods to generate an initial model of the crystal structure.

This initial model is then refined against the experimental data. The refinement process
involves adjusting the atomic coordinates and thermal displacement parameters until the
calculated diffraction pattern matches the observed pattern as closely as possible. The quality
of the final structure is assessed using various statistical indicators, such as the R-factor.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the determination of the crystal
structure of ytterbium dichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Crystal Structure of
Ytterbium Dichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080028#ytterbium-dichloride-crystal-structure-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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